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molecular formula C9H10BrNO2 B1280851 2-Bromo-6-(2-methyl-1,3-dioxolan-2-yl)pyridine CAS No. 49669-14-9

2-Bromo-6-(2-methyl-1,3-dioxolan-2-yl)pyridine

Cat. No. B1280851
CAS RN: 49669-14-9
M. Wt: 244.08 g/mol
InChI Key: ZRXWMMNBTGBCIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536209B2

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 1-(6-bromo-pyridin-2-yl)-ethanone (1880 mg, 9.40 mmol) in ethylene glycol (10.00 mL, 179.32 mmol) was treated with trimethylorthoformate (2.10 mL, 19.16 mmol) followed by LiBF4 (180 mg, 1.88 mmol). The reaction mixture was heated at 95° C. for 5 h. Sat. aq. Na2CO3 was added and the mixture was extracted twice with ether and the combined organic extracts were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (20:1 hept-EA) gave the title compound as a pale yellow oil: TLC:rf (50:50 hept-EA)=0.57.
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(6-bromo-pyridin-2-yl)-ethanone
Quantity
1880 mg
Type
reactant
Reaction Step Two
Name
ethylene glycol
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
trimethylorthoformate
Quantity
2.1 mL
Type
reactant
Reaction Step Two
[Compound]
Name
LiBF4
Quantity
180 mg
Type
reactant
Reaction Step Three
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
N#N.[Br:3][C:4]1[N:9]=[C:8]([C:10](=[O:12])[CH3:11])[CH:7]=[CH:6][CH:5]=1.[CH2:13](O)[CH2:14][OH:15].COC(OC)OC.C([O-])([O-])=O.[Na+].[Na+]>>[Br:3][C:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:10]2([CH3:11])[O:15][CH2:14][CH2:13][O:12]2)[N:9]=1 |f:4.5.6|

Inputs

Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Step Two
Name
1-(6-bromo-pyridin-2-yl)-ethanone
Quantity
1880 mg
Type
reactant
Smiles
BrC1=CC=CC(=N1)C(C)=O
Name
ethylene glycol
Quantity
10 mL
Type
reactant
Smiles
C(CO)O
Name
trimethylorthoformate
Quantity
2.1 mL
Type
reactant
Smiles
COC(OC)OC
Step Three
[Compound]
Name
LiBF4
Quantity
180 mg
Type
reactant
Smiles
Step Four
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
95 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic extracts were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the residue by FC (20:1 hept-EA)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=NC(=CC=C1)C1(OCCO1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.